Cas no 132776-22-8 (1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one)

• Product Name: 1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• CAS No: 132776-22-8
• MF: C₁₇H₁₆F₂N₂O₄S
• MW: 382.381750106812
• CID: 1236089
• PubChem ID: 3000325
• Update Time: 2025-04-20

1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• [(2R,3R,4R,5R)-3,4-difluoro-5-(5-methyl-2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl benzoate
• DTXSID60157781
• Benzoyl thiothymidine
• 1-(5-O-Benzoyl-2,3-dideoxy-2,3-difluoro-.beta.-D-arabinofuranosyl)-4-thiothymidine
• [(2R,3R,4R,5R)-3,4-difluoro-5-(5-methyl-2-oxo-4-thioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl benzoate
• 132776-22-8
• 1-(5-O-Benzoyl-2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-4-thiothymidine

• Inchi： 1S/C17H16F2N2O4S/c1-9-7-21(17(23)20-14(9)26)15-13(19)12(18)11(25-15)8-24-16(22)10-5-3-2-4-6-10/h2-7,11-13,15H,8H2,1H3,(H,20,23,26)/t11-,12-,13+,15-/m1/s1
• InChI Key： LMKYYYQFAXLDEJ-GUIRCDHDSA-N
• SMILES： S=C1C(C)=CN(C(N1)=O)[C@H]1[C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)F)F

Computed Properties

• Exact Mass: 382.07998
• Monoisotopic Mass: 382.07988449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 67.87